Cas no 83442-61-9 (2-(4-chlorophenyl)aminopropanoic acid)

• Product Name: 2-(4-chlorophenyl)aminopropanoic acid
• CAS No: 83442-61-9
• MF: C₉H₁₀ClNO₂
• MW: 199.634201526642
• CID: 1808358
• PubChem ID: 2757760
• Update Time: 2025-04-23

2-(4-chlorophenyl)aminopropanoic acid Chemical and Physical Properties

Names and Identifiers

• Alanine, N-(4-chlorophenyl)-
• 2-(4-chlorophenyl)aminopropanoic acid
• ALBB-033296
• 83442-61-9
• 2-(4-Chloro-phenylamino)-propionic acid
• LS-12598
• 2-(4-Chlorophenylamino)propionic acid
• N-(4-Chlorophenyl)alanine
• 2-(4-Chloro-phenylamino)-propionicacid
• EN300-167526
• AKOS000102306
• 2-[(4-chlorophenyl)amino]propanoic Acid
• 2-(4-chloroanilino)propanoic acid
• SCHEMBL669319

• MDL： MFCD04116921
• Inchi： 1S/C9H10ClNO2/c1-6(9(12)13)11-8-4-2-7(10)3-5-8/h2-6,11H,1H3,(H,12,13)
• InChI Key： LKAFPNQADHUXMM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC(C(=O)O)C

Computed Properties

• Exact Mass: 199.0400063g/mol
• Monoisotopic Mass: 199.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(4-chlorophenyl)aminopropanoic acid

N-(4-Chlorophenyl)alanine: A Comprehensive Overview

N-(4-Chlorophenyl)alanine, also known by its CAS number 83442-61-9, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound is a derivative of alanine, a naturally occurring amino acid, with a 4-chlorophenyl group attached to the nitrogen atom. The substitution pattern at the para position of the phenyl ring introduces unique electronic and steric properties, making it a valuable molecule for various applications.

The synthesis of N-(4-chlorophenyl)alanine involves several steps, including the chlorination of phenylalanine derivatives and subsequent purification processes. Recent advancements in synthetic methodologies have enabled higher yields and improved purity levels, which are critical for its use in research and industrial settings. The compound is often employed as an intermediate in the synthesis of more complex molecules, such as pharmaceutical agents and specialty chemicals.

One of the most promising areas of research involving N-(4-chlorophenyl)alanine is its application in drug discovery. Studies have shown that this compound exhibits potential bioactivity, particularly in modulating enzyme activity and cellular signaling pathways. For instance, researchers have explored its role as a substrate or inhibitor in protease assays, which are crucial for understanding disease mechanisms and developing therapeutic interventions.

In addition to its pharmacological applications, N-(4-chlorophenyl)alanine has also found utility in materials science. Its ability to form stable peptide bonds makes it a candidate for constructing bio-inspired materials, such as hydrogels and self-healing polymers. Recent breakthroughs in this area have demonstrated its potential in creating materials with tunable mechanical properties and biocompatibility.

From an analytical standpoint, N-(4-chlorophenyl)alanine can be characterized using a variety of techniques, including high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy. These methods allow for precise determination of its molecular structure and purity, ensuring its reliability as a research tool.

The environmental impact of N-(4-chlorophenyl)alanine is another area of growing interest. As industries increasingly prioritize sustainability, understanding the biodegradation pathways and ecological effects of this compound is essential. Preliminary studies suggest that it undergoes microbial degradation under specific conditions, though further research is needed to fully assess its environmental footprint.

In conclusion, N-(4-chlorophenyl)alanine (CAS No: 83442-61-9) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties make it an invaluable tool in drug discovery, materials science, and analytical chemistry. As research continues to uncover new insights into its potential uses and environmental behavior, this compound is poised to play an even greater role in advancing scientific innovation.